2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C14H17N5O2S/c1-3-10-6-4-5-7-11(10)16-12(20)8-22-14-18-17-9(2)13(21)19(14)15/h4-7H,3,8,15H2,1-2H3,(H,16,20)
• InChI Key: TWHYVGDEIHPTCS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NN=C(C(=O)N2N)C
• Molecular Formula: C14H17N5O2S
• Molecular Weight: 319.38 g/mol

Description

The compound “2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide” is a derivative of 4-amino-3-mercapto-6-methyl-5-oxo-1,2,4-triazine. This parent compound is a heterocyclic compound with a triazine ring, which is a six-membered ring with three nitrogen atoms and three carbon atoms.

Scientific Research Applications

Chemical Synthesis and Compound Design

Chemical compounds similar to "2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide" are frequently synthesized for their potential applications in various fields, including medicinal chemistry and agriculture. For instance, derivatives of 1,2,4-triazine have been explored for their herbicidal properties, highlighting the versatility of triazine compounds in the development of new herbicides (Weed Science, 1985). Additionally, the synthesis and evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors demonstrate the compound's relevance in discovering new therapeutic agents (Journal of Medicinal Chemistry, 2012).

Antimicrobial Applications

Compounds with structural similarities to "2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide" have shown promising antimicrobial activities. For example, a study on the synthesis and evaluation of some new thiazolidin-4-one derivatives as potential antimicrobial agents found significant in vitro activity against various bacterial and fungal strains, indicating the potential for developing new antimicrobial agents (Journal of Chemistry, 2013).

Antiviral Research

The exploration of 4,6-bis-ethylamino[1,3,5]triazine derivatives for antiviral applications, specifically against Flu A (H1N1) virus, highlights the potential of such compounds in antiviral drug development. This research signifies the compound's relevance in addressing viral diseases, showcasing a promising direction for further investigation into antiviral agents (2020).

Coordination Chemistry and Material Science

Studies on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, including the effect of hydrogen bonding on self-assembly processes and antioxidant activity, illustrate the compound's application in material science and coordination chemistry (Journal of Inorganic Biochemistry, 2019).